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Compound of Interest

Compound Name:
SKI-I, Sphingosine Kinase

Inhibitor

CAS No.: 306301-68-8

Cat. No.: B560424

Get Quote

Scientific Rationale & Mechanism of Action
Sphingosine kinases (SphK1 and SphK2) are critical lipid kinases that phosphorylate pro-

apoptotic sphingosine to generate sphingosine-1-phosphate (S1P)[1]. S1P is a bioactive lipid

mediator that promotes cell survival, proliferation, and angiogenesis[2]. The delicate balance

between pro-apoptotic ceramides/sphingosine and pro-survival S1P is known as the

"sphingolipid rheostat," a pathway frequently dysregulated in various cancers[2].

SKI-I (CAS 306301-68-8) is a potent, non-lipid, competitive inhibitor of human sphingosine

kinase, exhibiting an IC50 of 1.2 μM[3]. By selectively blocking S1P production, SKI-I shifts the

rheostat toward ceramide accumulation, effectively inducing apoptosis and autophagy in tumor

cell lines[3][4]. Because SKI-I is a highly hydrophobic synthetic compound, it is virtually

insoluble in aqueous buffers[5]. Therefore, high-purity, anhydrous Dimethyl Sulfoxide (DMSO)

must be used as the primary solvent. DMSO acts as a universal aprotic solvent, disrupting the

crystalline lattice of the compound without altering its molecular integrity, achieving solubility up

to 100 mM[4][5].
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Figure 1: Mechanism of SKI-I modulating the sphingolipid rheostat.

Physicochemical Properties of SKI-I
Before preparing the stock solution, it is critical to verify the physicochemical properties of the

compound to ensure accurate molarity calculations and proper storage.
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Property Value

Chemical Name

N-[(E)-(2-hydroxynaphthalen-1-

yl)methylideneamino]-5-naphthalen-2-

ylpyrazolidine-3-carboxamide

CAS Number 306301-68-8[4]

Molecular Weight 410.5 Da[4]

Chemical Formula C25H22N4O2[4]

Max Solubility in DMSO 100 mM (~41.05 mg/mL)[4]

Target Affinity SphK1, SphK2 (IC50 = 1.2 μM)[3][4]

Preparation of 10 mM SKI-I Stock Solution
Expertise & Causality: DMSO is highly hygroscopic. If exposed to air, it rapidly absorbs

atmospheric moisture, which drastically reduces the solubility of hydrophobic compounds like

SKI-I and leads to irreversible precipitation[5]. Always use fresh, sealed, anhydrous DMSO

(≥99.9% purity).

Molarity Calculation: To prepare 1.0 mL of a 10 mM stock solution:

Formula: Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

Calculation: 10 mM × 1.0 mL × 410.5 g/mol / 1000 = 4.105 mg
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Figure 2: Step-by-step workflow for preparing SKI-I DMSO stock.

Step-by-Step Methodology:
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Equilibration: Remove the lyophilized SKI-I vial from cold storage and place it in a desiccator

at room temperature for at least 30 minutes. Insight: Opening a cold vial causes immediate

condensation of atmospheric moisture onto the powder, compromising solubility[5].

Weighing: Using an analytical microbalance, accurately weigh 4.11 mg of SKI-I powder into a

sterile, static-free microcentrifuge tube.

Dissolution: Add exactly 1.0 mL of anhydrous DMSO to the tube.

Agitation: Cap the tube tightly and vortex vigorously for 30–60 seconds. If the solution is not

entirely clear, place the tube in a room-temperature sonication bath for 5–10 minutes[5].

Insight: Sonication provides the mechanical energy required to break transient intermolecular

bonds without applying excessive heat that could thermally degrade the molecule.

Aliquoting: Divide the 10 mM stock into 20–50 μL single-use aliquots using sterile, amber

microcentrifuge tubes. Insight: SKI-I is light-sensitive and subject to degradation upon

repeated freeze-thaw cycles[3].

Storage: Store the aliquots immediately at -80°C. Under these conditions, the stock is stable

for up to 6 months[3].

Preparation of In Vitro Working Solutions
Diluting the high-concentration DMSO stock into aqueous cell culture media requires precise

execution to prevent the compound from "crashing out" (precipitating)[5]. Furthermore, the final

concentration of DMSO in the cell culture must be strictly controlled to ≤ 0.1% (v/v) to prevent

solvent-induced cytotoxicity or off-target transcriptomic artifacts.

Step-by-Step Methodology:

Pre-warm Media: Warm the complete cell culture medium (containing serum, if applicable) to

37°C in a water bath. Insight: Cold aqueous solutions decrease the thermodynamic solubility

limit instantly, causing immediate precipitation[5].

Intermediate Dilution (Optional but Recommended): If your target assay concentration is very

low (e.g., 1 μM), first dilute the 10 mM stock to 1 mM using pure DMSO. This ensures that

the final volume of DMSO added to the medium is measurable and accurate.
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Dropwise Addition: While continuously vortexing or swirling the warmed culture medium, add

the required volume of the SKI-I DMSO stock dropwise. Insight: Rapid mechanical

dispersion prevents localized, highly concentrated pockets of the hydrophobic compound,

which act as nucleation sites for precipitation[5].

Immediate Application: Use the working solution immediately on your cell cultures. Do not

store aqueous dilutions, as SKI-I will gradually precipitate or degrade over time.

Troubleshooting & Optimization
Issue Scientific Cause Corrective Action

Incomplete dissolution in

DMSO

Absorption of atmospheric

moisture into the solvent; cold

solvent temperatures[5].

Discard old solvent. Use a

freshly opened ampoule of

anhydrous DMSO. Gently

warm the solution to 37°C and

sonicate for 10 minutes[5].

Precipitation upon addition to

culture media

Thermal shock (cold media) or

localized high concentration

exceeding the aqueous

solubility limit[5].

Ensure media is pre-warmed

to 37°C. Add the DMSO stock

dropwise while vigorously

vortexing the media[5]. Ensure

final DMSO concentration is ≤

0.1%.

Loss of inhibitory activity over

time

Compound degradation due to

repeated freeze-thaw cycles or

UV/light exposure[3].

Always prepare single-use

aliquots in amber tubes.

Discard any thawed aliquots

after use; never refreeze[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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